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Compound of Interest

Compound Name: 2-(1-Cyclohexenyl)ethylamine

Cat. No.: B057816

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(1-Cyclohexenyl)ethylamine is a versatile primary amine building block utilized in the
synthesis of a variety of complex molecular architectures, most notably in the pharmaceutical
industry. Its unique structure, featuring a cyclohexene ring and a flexible ethylamine side chain,
makes it a valuable precursor for the construction of polycyclic systems. This document
provides detailed application notes and experimental protocols for the use of 2-(1-
cyclohexenyl)ethylamine in the synthesis of key pharmaceutical agents, including the
antitussive dextromethorphan and a class of anti-HIV thiourea derivatives.

Physicochemical Properties
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Property Value

CAS Number 3399-73-3

Molecular Formula CsHisN

Molecular Weight 125.21 g/mol
Appearance Colorless Oil

Boiling Point 53-54 °C at 2.5 mmHg[1]
Density 0.898 g/mL at 25 °CJ[1]
Refractive Index n20/D 1.4865

Application 1: Synthesis of Dextromethorphan
Intermediate

2-(1-Cyclohexenyl)ethylamine is a crucial starting material for the synthesis of
dextromethorphan, a widely used cough suppressant. The synthesis involves a multi-step
process, beginning with the formation of an amide, followed by a Bischler-Napieralski
cyclization to form an octahydroisoquinoline intermediate, which then undergoes a Grewe
cyclization to yield the morphinan skeleton.

Experimental Workflow: Dextromethorphan Synthesis
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2-(1-Cyclohexenyl)ethylamine 4-Methoxyphenylacetic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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building-block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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